Cas no 4771-11-3 (3,4-Dinitro-1H-indole)

3,4-Dinitro-1H-indole Properties

Names and Identifiers

• 3,4-Dinitro-1H-indole
• DTXSID30856658
• AKOS022171877
• 4771-11-3
• 3 pound not4-Dinitro-1H-indole

• InChIKey： YMCZFDBUKXCVOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5N3O4/c12-10(13)6-3-1-2-5-8(6)7(4-9-5)11(14)15/h1-4,9H
• SMILES： C1=CC2=C(C(=C1)[N+](=O)[O-])C(=CN2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.02800565g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.02800565g/mol
• Heavy Atom Count: 15
• Complexity: 285
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų